Cas no 2228668-45-7 (N-(6-fluoropyridin-3-yl)methyl-N-methylhydroxylamine)

• Product Name: N-(6-fluoropyridin-3-yl)methyl-N-methylhydroxylamine
• CAS No: 2228668-45-7
• MF: C₇H₉FN₂O
• MW: 156.157564878464
• CID: 5804491
• PubChem ID: 165625418
• Update Time: 2025-10-28

N-(6-fluoropyridin-3-yl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(6-fluoropyridin-3-yl)methyl-N-methylhydroxylamine
• 2228668-45-7
• EN300-1796574
• N-[(6-fluoropyridin-3-yl)methyl]-N-methylhydroxylamine

• Inchi： 1S/C7H9FN2O/c1-10(11)5-6-2-3-7(8)9-4-6/h2-4,11H,5H2,1H3
• InChI Key： AJXIMEIBYHRCBL-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)CN(C)O

Computed Properties

• Exact Mass: 156.06989108g/mol
• Monoisotopic Mass: 156.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 36.4Ų

Additional information on N-(6-fluoropyridin-3-yl)methyl-N-methylhydroxylamine

N-(6-Fluoropyridin-3-yl)methyl-N-methylhydroxylamine: A Comprehensive Overview

The compound N-(6-fluoropyridin-3-yl)methyl-N-methylhydroxylamine, identified by the CAS number 2228668-45-7, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, agrochemicals, and advanced materials. The name itself highlights its structural composition: a hydroxylamine group attached to a methyl-substituted pyridine ring with a fluorine atom at the 6th position. This combination of functional groups and heteroaromatic systems makes it a versatile molecule for research and development.

Recent studies have focused on the synthesis and characterization of this compound, emphasizing its stability, reactivity, and selectivity in different chemical environments. Researchers have explored its ability to act as a precursor in the formation of bioactive molecules, particularly in the realm of medicinal chemistry. The presence of the fluorine atom at the 6th position of the pyridine ring introduces unique electronic properties, which can influence the molecule's interaction with biological targets. This has led to investigations into its potential as an intermediate in the synthesis of novel pharmaceutical agents.

One of the most promising areas of research involving N-(6-fluoropyridin-3-yl)methyl-N-methylhydroxylamine is its application in drug design. The hydroxylamine group is known for its ability to participate in various bioisosteric replacements, making it a valuable component in the development of lead compounds. Additionally, the pyridine ring provides a rigid structure that can enhance molecular recognition and binding affinity to specific receptors. These properties have been leveraged in studies targeting enzyme inhibitors, particularly those involved in oncological pathways.

Another significant aspect of this compound is its role in agrochemical research. The fluorinated pyridine moiety has been shown to exhibit pesticidal activity, making it a candidate for the development of new-generation insecticides and fungicides. Recent experiments have demonstrated that derivatives of this compound can effectively disrupt key biochemical pathways in pests without adversely affecting non-target organisms. This makes it an attractive option for sustainable agricultural practices.

The structural versatility of N-(6-fluoropyridin-3-yl)methyl-N-methylhydroxylamine also extends to materials science. Its ability to form stable coordination complexes has led to explorations in catalysis and materials synthesis. For instance, researchers have investigated its use as a ligand in transition metal-catalyzed reactions, where it has shown potential for enhancing reaction efficiency and selectivity.

In terms of synthesis, recent advancements have focused on optimizing the production process of this compound. Traditional methods often involved multi-step reactions with low yields, but modern techniques utilizing microwave-assisted synthesis and continuous flow reactors have significantly improved both yield and purity. These improvements are crucial for scaling up production to meet growing demand across various industries.

From an environmental standpoint, studies have been conducted to assess the biodegradability and ecological impact of this compound. Results indicate that under controlled conditions, it exhibits moderate biodegradation rates, suggesting that proper disposal protocols are necessary to minimize environmental impact. Regulatory bodies are increasingly scrutinizing such compounds for their eco-friendly profiles, making this an area of ongoing research interest.

In conclusion, N-(6-fluoropyridin-3-yl)methyl-N-methylhydroxylamine stands out as a multifaceted compound with diverse applications across chemistry and related disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, agrochemicals, and materials science. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific frontiers is expected to grow significantly.